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Compound of Interest

Compound Name:
4-Chlorophenyl

trifluoromethanesulfonate

Cat. No.: B1348846 Get Quote

Essential Safety and Handling Guide for 4-
Chlorophenyl trifluoromethanesulfonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

4-Chlorophenyl trifluoromethanesulfonate (CAS No. 29540-84-9). Adherence to these

procedures is critical for minimizing exposure risk and ensuring a safe laboratory environment.

Hazard Identification and Classification
4-Chlorophenyl trifluoromethanesulfonate is a hazardous substance requiring careful

handling.[1] Based on the Global Harmonized System (GHS), its primary hazards are:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Causes serious eye damage.[1]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Aquatic Hazard: May cause long-lasting harmful effects to aquatic life.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1348846?utm_src=pdf-interest
https://www.benchchem.com/product/b1348846?utm_src=pdf-body
https://www.benchchem.com/product/b1348846?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://www.echemi.com/produce/pr220729366935-4-chlorophenyl-trifluoromethanesulfonate.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://www.echemi.com/produce/pr220729366935-4-chlorophenyl-trifluoromethanesulfonate.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6664-7-64.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20KI-0008%20HOTf%2C%20Trifluoromethanesulfonic%20acid_MZ.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Pictograms:

alt text

Physical and Chemical Properties
A summary of key quantitative data is provided below for easy reference.

Property Value

CAS Number 29540-84-9

Molecular Formula C₇H₄ClF₃O₃S

Molecular Weight 260.62 g/mol

Density 1.6 g/cm³[4]

Boiling Point 270.6°C at 760 mmHg[4]

Flash Point 117.4°C[4]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory for all personnel handling this compound. The

specific PPE should be selected based on a thorough risk assessment of the procedures being

performed.[5]
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles must

be worn at all times. A face

shield is required for splash

hazards.[6]

Skin Protection Chemical-Resistant Gloves

Double-gloving with disposable

nitrile gloves is recommended.

Change gloves frequently and

immediately if contaminated.[5]

[6]

Lab Coat / Gown

A chemical-resistant, long-

sleeved lab coat or gown is

required to prevent skin

contact and contamination of

personal clothing.[7]

Respiratory Protection Respirator

All handling must be

conducted in a certified

chemical fume hood. If this is

not feasible, a properly fit-

tested NIOSH-approved

respirator is required.[6][8]

Step-by-Step Operational Plan
The following workflow outlines the procedural steps for the safe handling of 4-Chlorophenyl
trifluoromethanesulfonate, from preparation to disposal.
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Preparation
- Conduct Risk Assessment

- Verify Fume Hood Operation
- Assemble all required materials

Don PPE
- Chemical Goggles & Face Shield

- Chemical-Resistant Gown
- Double Nitrile Gloves

Before Handling

Chemical Handling
- Work within Fume Hood

- Avoid generating aerosols/dust
- Keep container tightly closed

Spill Response
- Evacuate Area

- Absorb with inert material
- Collect in sealed container for disposal

In case of spill

Waste Collection
- Segregate hazardous waste

- Use designated, labeled, sealed containers

Routine Operation

Decontamination
- Clean work surfaces

- Wash hands thoroughly

Doff PPE
- Remove outer gloves

- Remove gown, inner gloves
- Remove face/eye protection

Waste Disposal
- Dispose of waste through
 an approved hazardous

 waste facility

Final Step

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Chlorophenyl trifluoromethanesulfonate.
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Emergency and First Aid Procedures
Immediate action is required in case of exposure. These instructions are for immediate first aid;

professional medical attention is essential.[9]

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If not breathing,

provide artificial respiration. Seek immediate

medical attention.[10]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of soap and water for

at least 15 minutes. Seek immediate medical

attention.[10]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention from an ophthalmologist.[2]

[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[10]

Storage and Disposal Plan
Storage:

Store in a dry, cool, and well-ventilated place.[2]

Keep the container tightly closed and store it locked up.[2]

Store in a corrosive-resistant container away from incompatible materials such as strong

oxidizing agents, strong bases, and alcohols.[8][11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://chemtekinc.com/decoding-sds-series-section-4-first-aid-measures/
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6800%2F6864-3-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6800%2F6864-3-04.pdf
https://www.echemi.com/produce/pr220729366935-4-chlorophenyl-trifluoromethanesulfonate.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6800%2F6864-3-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6800%2F6864-3-04.pdf
https://www.echemi.com/produce/pr220729366935-4-chlorophenyl-trifluoromethanesulfonate.html
https://www.echemi.com/produce/pr220729366935-4-chlorophenyl-trifluoromethanesulfonate.html
https://www.fishersci.com/store/msds?partNumber=AAB21774&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169890500&productDescription=TRIFLUOROMETHANESULFONIC+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal:

Dispose of contents and containers in accordance with local, state, and federal regulations

through an approved hazardous waste disposal plant.[2]

Do not allow the chemical to enter drains or the environment.[8]

All disposable PPE used during handling should be considered hazardous waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348846?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

